Cas no 1935385-38-8 (N-cyano(1,3-thiazol-5-yl)methylacetamide)

• Product Name: N-cyano(1,3-thiazol-5-yl)methylacetamide
• CAS No: 1935385-38-8
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5247090
• Update Time: 2025-05-19

N-cyano(1,3-thiazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(cyano-5-thiazolylmethyl)-
• N-cyano(1,3-thiazol-5-yl)methylacetamide

• Inchi： 1S/C7H7N3OS/c1-5(11)10-6(2-8)7-3-9-4-12-7/h3-4,6H,1H3,(H,10,11)
• InChI Key： IBNOZPOTKQXELF-UHFFFAOYSA-N
• SMILES： C(NC(C#N)C1SC=NC=1)(=O)C

Additional information on N-cyano(1,3-thiazol-5-yl)methylacetamide

Introduction to N-cyano(1,3-thiazol-5-yl)methylacetamide (CAS No. 1935385-38-8)

N-cyano(1,3-thiazol-5-yl)methylacetamide, a compound with the chemical formula C₇H₆N₃S and CAS number 1935385-38-8, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a cyano group and a thiazole ring makes it an intriguing candidate for further exploration in medicinal chemistry.

The thiazole core is a heterocyclic compound that has been widely studied for its biological activity. Thiazole derivatives are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a cyano group into the structure of N-cyano(1,3-thiazol-5-yl)methylacetamide introduces additional reactivity, which can be exploited for the synthesis of more complex molecules. This dual functionality makes the compound a versatile building block in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases. The N-cyano group in N-cyano(1,3-thiazol-5-yl)methylacetamide is particularly noteworthy because it can participate in hydrogen bonding and form stable interactions with biological targets. This feature is crucial for designing molecules that can effectively bind to receptors or enzymes involved in disease pathways. The combination of these structural elements suggests that this compound may have potential applications in the treatment of conditions such as cancer, neurodegenerative diseases, and infectious disorders.

One of the most exciting aspects of N-cyano(1,3-thiazol-5-yl)methylacetamide is its potential as a scaffold for drug discovery. Researchers have been exploring ways to modify this compound to enhance its pharmacological properties. For instance, the introduction of additional functional groups or the exploration of different substitution patterns on the thiazole ring can lead to new derivatives with improved bioactivity. These modifications can be guided by computational modeling and experimental screening to identify the most promising candidates.

The methylacetamide moiety in the name N-cyano(1,3-thiazol-5-yl)methylacetamide also contributes to the compound's overall functionality. Acetamides are well-known for their ability to enhance drug solubility and bioavailability, which are critical factors in drug development. By incorporating an acetamide group into the thiazole core, researchers aim to create molecules that can be more easily absorbed and utilized by the body. This approach aligns with current trends in pharmaceutical design, where optimizing solubility and bioavailability is key to developing effective therapeutics.

Recent studies have highlighted the importance of heterocyclic compounds like thiazole derivatives in drug discovery. These studies have shown that thiazole-based molecules can exhibit a wide range of biological activities due to their ability to interact with various biological targets. For example, some thiazole derivatives have been found to inhibit enzymes involved in cancer cell proliferation or block viral replication. The compound N-cyano(1,3-thiazol-5-yl)methylacetamide is no exception and holds promise as a lead compound for further pharmacological investigation.

The synthesis of N-cyano(1,3-thiazol-5-yl)methylacetamide involves multiple steps that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve condensation reactions between cyanoacetic acid derivatives and thiazole-containing precursors. Advances in synthetic methodologies have enabled researchers to develop more efficient and scalable processes for producing this compound. These improvements are essential for facilitating further research and development efforts.

In conclusion, N-cyano(1,3-thiazol-5-yl)methylacetamide (CAS No. 1935385-38-8) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features, including the presence of both a cyano group and a thiazole ring, make it an attractive candidate for drug development. The combination of these elements allows for diverse modifications and functionalizations, which can lead to novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future medical advancements.